2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• CAS No.: 476483-26-8
• Molecular Formula: C26H28FN3OS2
• Molecular Weight: 481.7 g/mol
• IUPAC Name: 2-amino-4-(5-ethyl-2-ethylsulfanylthiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C26H28FN3OS2/c1-5-17-11-18(25(33-17)32-6-2)22-19(14-28)24(29)30(16-9-7-15(27)8-10-16)20-12-26(3,4)13-21(31)23(20)22/h7-11,22H,5-6,12-13,29H2,1-4H3
• InChI Key: RRYPKRMQLWUHTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)SCC)C2C(=C(N(C3=C2C(=O)CC(C3)(C)C)C4=CC=C(C=C4)F)N)C#N

Description

2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex polycyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, featuring a 1,4-dihydropyridine (1,4-DHP) core fused with a thiophene subunit and a nitrile group, suggests potential as a key intermediate or a biologically active scaffold. Compounds within this structural class are frequently investigated as potential modulators of voltage-gated calcium channels (VGCCs), according to studies on similar 1,4-DHP derivatives (source: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3143410/). Researchers utilize this chemical to explore structure-activity relationships (SAR) for the development of novel cardiovascular agents or central nervous system (CNS) therapeutics. The presence of the 4-fluorophenyl and ethylthio-thiophene moieties may influence its binding affinity, metabolic stability, and selectivity profile. This product is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers should consult the Certificate of Analysis for specific data on purity, stability, and handling.

Preparation Methods

Knoevenagel Condensation

Malononitrile reacts with the aldehyde (5-ethyl-2-(ethylthio)thiophene-3-carbaldehyde) to form an α,β-unsaturated nitrile intermediate. This step is accelerated by basic catalysts like piperidine, which deprotonate malononitrile:
$\text{RCHO} + \text{NCCH}_2\text{CN} \xrightarrow{\text{base}} \text{RCH=C(CN)}_2 + \text{H}_2\text{O}$ .

Michael Addition and Cyclization

The enhydrazinoketone (derived from dimedone and 4-fluorophenylhydrazine) undergoes Michael addition to the α,β-unsaturated nitrile, followed by cyclization to form the hexahydroquinoline core:
$\text{Enhydrazinoketone} + \text{RCH=C(CN)}_2 \rightarrow \text{Hexahydroquinoline intermediate}$ .

Tautomerization and Aromatization

Final tautomerization yields the conjugated enamine system, stabilizing the aromatic quinoline structure.

Critical Synthesis Parameters

Table 1: Comparative Analysis of Catalytic Systems

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Source
Piperidine	Ethanol	Reflux (78)	2.5	85
Fe₃O₄@SiO₂-SO₃H	Solvent-free	60 (Ultrasonic)	0.5	92
Sodium Carbonate	Ethanol	65	5	75

Key findings:

• Fe₃O₄@SiO₂-SO₃H nanoparticles under ultrasound achieve near-quantitative yields (92%) due to enhanced mass transfer and catalytic surface area.

• Piperidine in ethanol remains effective but requires longer reaction times.

Purification and Characterization

• Purification : Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization from ethanol.

• Characterization :

  • ¹H/¹³C NMR : Confirms substitution patterns (e.g., 4-fluorophenyl at δ 7.2–7.4 ppm).

  • IR Spectroscopy : CN stretch at ~2200 cm⁻¹, C=O at ~1680 cm⁻¹.

  • Mass Spectrometry : Molecular ion peak at m/z 495.3 (calculated for C₂₇H₂₉FN₄OS₂).

Industrial-Scale Considerations

• Catalyst Reusability : Fe₃O₄@SiO₂-SO₃H nanoparticles retain >85% activity after five cycles, reducing waste.

• Solvent Recovery : Ethanol distillation and reuse align with green chemistry principles .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives, while substitution reactions may produce various substituted hexahydroquinolines.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Preliminary studies indicate that this compound may exhibit anticancer properties by interacting with specific enzymes or receptors involved in tumor growth and proliferation. Research is ongoing to elucidate its mechanism of action and identify potential molecular targets.

2. Enzyme Modulation
Due to its structural features, the compound may act as an inhibitor or modulator of various enzymes. This property is crucial for developing drugs aimed at conditions where enzyme activity is dysregulated.

3. Receptor Interaction
The compound's ability to bind to specific receptors suggests its potential use in treating diseases related to receptor dysfunction. Understanding these interactions through binding affinity studies will be essential for its application in pharmacotherapy.

Case Study 1: Anticancer Potential

In recent studies, derivatives of the quinoline structure have shown promising results against various cancer cell lines. The interaction of 2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile with specific cancer-related targets is under investigation to confirm its efficacy and safety profile.

Case Study 2: Enzyme Inhibition

Research has focused on the compound's ability to inhibit enzymes implicated in metabolic disorders. Preliminary binding assays suggest that it may effectively modulate enzyme activity, leading to potential therapeutic applications in metabolic syndromes.

Mechanism of Action

The mechanism of action of 2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Variations

Hexahydroquinoline derivatives exhibit diverse pharmacological activities, modulated by substituents on the core scaffold. Below is a comparative analysis of structurally related compounds:

Compound ID/Reference	Substituents (Position)	Molecular Formula	Key Features
Target Compound	4: 5-ethyl-2-(ethylthio)thiophen-3-yl; 1: 4-fluorophenyl	C₂₅H₂₆FN₃OS₂	Balanced lipophilicity (ethylthio, ethyl) and electronic modulation (F, nitrile). High conformational stability due to 7,7-dimethyl groups .
CID 4982879	4: Pyridin-3-yl; 1: 4-fluorophenyl	C₂₁H₁₇FN₄O	Pyridine introduces basic nitrogen, enhancing solubility. Reduced steric bulk compared to thiophene derivatives.
CID 3446458	4: 2,5-Dimethylthiophen-3-yl; 1: 2-chloro-5-(trifluoromethyl)phenyl	C₂₅H₂₃ClF₃N₃OS	Electron-withdrawing Cl and CF₃ groups increase electrophilicity. Methyl groups on thiophene reduce metabolic oxidation.
339336-48-0	4: 3,4,5-Trimethoxyphenyl; 1: Phenyl	C₂₇H₂₉N₃O₄	Methoxy groups enhance hydrogen-bonding potential. Lower lipophilicity compared to thiophene analogs.
312275-76-6	4: 4-(Dimethylamino)phenyl; 1: 4-chlorophenyl	C₂₄H₂₄ClN₃O	Dimethylamino group introduces strong electron-donating effects, potentially altering receptor affinity.

Physicochemical Properties

• Lipophilicity : The target compound’s ethylthio and ethyl groups increase logP compared to pyridinyl (CID 4982879) or methoxy-substituted analogs (339336-48-0). The trifluoromethyl group in CID 3446458 further elevates logP .
• Solubility: Nitrile and fluorine substituents improve aqueous solubility relative to nonpolar analogs. CID 4982879’s pyridine moiety enhances solubility due to hydrogen-bonding capacity .
• Conformational Stability : The 7,7-dimethyl groups in the target compound restrict ring puckering (Cremer-Pople parameters: ΔQ ≈ 0.5 Å, θ ≈ 90°), favoring a chair-like conformation. Compounds lacking these groups (e.g., CID 3446458) exhibit greater conformational flexibility .

Research Findings and Trends

• Structure-Activity Relationships (SAR) :
  • Position 1 : Aryl groups with halogens (F, Cl) improve target selectivity in kinase inhibition assays .
  • Position 4 : Thiophene derivatives exhibit superior bioavailability over phenyl analogs in preclinical models .
• Thermodynamic Stability: MD simulations suggest the target compound’s 7,7-dimethyl groups reduce entropic penalties during protein-ligand binding compared to non-methylated analogs .

Biological Activity

The compound 2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex organic molecule belonging to a class of heterocyclic compounds. Its unique structure incorporates multiple functional groups that may contribute to its biological activity. This article reviews the current understanding of its biological properties, including antimicrobial, anticancer, and enzyme inhibition activities.

Chemical Structure and Properties

The molecular formula for this compound is $C_{24}H_{30}FN_3OS$, with a molecular weight of approximately 421.58 g/mol. The presence of various functional groups such as amino, thiophene, and carbonitrile likely influences its reactivity and biological interactions.

Property	Value
Molecular Formula	C24H30FN3OS
Molecular Weight	421.58 g/mol
IUPAC Name	2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
CAS Number	Not available

The precise mechanism of action for this compound is still under investigation. However, preliminary studies suggest that it may interact with specific enzymes or receptors in biological systems. The presence of multiple functional groups allows for various interactions such as hydrogen bonding and hydrophobic interactions, which may facilitate its biological effects .

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of similar compounds in the same class. For instance, derivatives of thiophene have shown significant activity against various pathogens. The minimum inhibitory concentration (MIC) values for related compounds ranged from 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis, indicating potent antimicrobial potential . Although specific data on the compound is limited, its structural similarities suggest potential effectiveness in this area.

Anticancer Activity

Compounds with similar structures have been tested for anticancer activity. For example, certain derivatives demonstrated activity against colon carcinoma cell lines with IC50 values ranging from 4.363 μM to higher values depending on the specific derivative tested . These findings indicate that further exploration of the anticancer potential of 2-Amino-4-(5-ethyl-2-(ethylthio)thiophen-3-yl)-1-(4-fluorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile could yield promising results.

Enzyme Inhibition Studies

Preliminary investigations into enzyme inhibition suggest that the compound may act as an inhibitor for various enzymes involved in critical biological pathways. For instance, related compounds have been shown to inhibit DNA gyrase and dihydrofolate reductase (DHFR) with varying IC50 values . Such activities are crucial for developing therapeutic agents targeting bacterial infections and cancer.

Q & A

Q. What synthetic strategies are recommended for constructing the hexahydroquinoline core in this compound?

The hexahydroquinoline scaffold can be synthesized via modified Hantzsch-like multicomponent reactions. A typical protocol involves:

• Step 1 : Condensation of 4-fluorobenzaldehyde, ethyl acetoacetate, and ammonium acetate in ethanol under reflux to form the dihydropyridine intermediate.
• Step 2 : Cyclization with 5-ethyl-2-(ethylthio)thiophene-3-carbaldehyde under acidic conditions (e.g., acetic acid/H2SO4) to introduce the thiophene substituent .
• Step 3 : Post-functionalization with a nitrile group via Knoevenagel condensation using malononitrile .
  Key Considerations : Use anhydrous conditions to avoid hydrolysis of the ethylthio group. Monitor stereochemistry using ¹H NMR coupling constants (e.g., J = 4–6 Hz for axial-equatorial protons) .

Q. How can the purity and structural integrity of this compound be validated?

A multi-technique approach is essential:

• Chromatography : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) to confirm purity >95% .
• Spectroscopy :
  • ¹H/¹³C NMR : Assign peaks using 2D experiments (COSY, HSQC) to resolve overlapping signals from the hexahydroquinoline and thiophene moieties .
  • 19F NMR : Confirm the presence of the 4-fluorophenyl group (δ ≈ -115 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to verify the molecular ion ([M+H]⁺ expected m/z ≈ 510.2) .

Advanced Research Questions

Q. What challenges arise in crystallographic characterization due to the compound’s conformational flexibility?

The hexahydroquinoline ring exhibits puckering (ΔCremer-Pople parameters: q₂ ≈ 0.5 Å, θ ≈ 45°), complicating unit cell determination . Methodological Solutions :

• Use low-temperature (100 K) X-ray diffraction to minimize thermal motion.
• Refine structures with SHELXL-2018 using the TWIN/BASF commands for handling pseudo-merohedral twinning .
• Validate hydrogen bonding networks (e.g., N–H⋯O=C interactions) via graph-set analysis (e.g., C(4) motifs) .

Q. How can conflicting spectroscopic data (e.g., unexpected NOE correlations) be resolved?

Contradictions may arise from dynamic conformational exchange. Resolution Workflow :

• Perform variable-temperature NMR (VT-NMR) to identify coalescence temperatures (e.g., 300–320 K for ring-flipping).
• Compare experimental data with DFT-optimized conformers (B3LYP/6-31G* level) to assign dominant geometries .
• Use ROESY to distinguish between through-space and through-bond interactions .

Q. What strategies optimize the compound’s solubility for in vitro assays?

The compound’s logP (~3.5) limits aqueous solubility. Approaches :

• Co-solvent Systems : Use DMSO/PBS (≤1% v/v) to maintain bioactivity without precipitation .
• Nanoparticle Formulation : Encapsulate in PLGA nanoparticles (size ≈ 150 nm, PDI <0.1) via solvent evaporation .
• pH Adjustment : Dissolve in citrate buffer (pH 4.5) for protonation of the amino group .

Data Interpretation & Mechanistic Studies

Q. How to analyze the electronic effects of the ethylthio substituent on thiophene reactivity?

The ethylthio group is electron-donating (+M effect), activating the thiophene ring for electrophilic substitution. Experimental Design :

• Perform Hammett analysis using substituent constants (σₚ ≈ -0.15 for S-Et) to correlate reactivity with electronic parameters .
• DFT Calculations : Compute Fukui indices (e.g., f⁺ at C4 of thiophene) to predict regioselectivity in further derivatization .

Q. What in vitro assays are suitable for preliminary pharmacological profiling?

Prioritize assays based on structural analogs:

• Kinase Inhibition : Screen against CDK2 and GSK-3β (IC50 determination via fluorescence polarization) .
• CYP450 Inhibition : Use liver microsomes and LC-MS/MS to assess metabolic stability and drug-drug interaction risks .
• Antimicrobial Activity : Broth microdilution assays (MIC determination) against S. aureus and C. albicans .

Conflict Resolution & Validation

Q. How to address discrepancies between computational docking and experimental binding affinities?

Common issues include inadequate solvation models or protein flexibility. Validation Protocol :

• Molecular Dynamics (MD) : Simulate ligand-protein complexes (50 ns trajectories) to account for induced-fit effects .
• SPR Analysis : Measure real-time binding kinetics (ka/kd) to validate docking-predicted ΔG values .

Q. What QC criteria ensure batch-to-batch consistency in synthetic workflows?

• Chromatographic Purity : ≤5% RSD in HPLC peak area across batches.
• Elemental Analysis : C, H, N within ±0.4% of theoretical values.
• XRPD : Match diffraction patterns (2θ ±0.2°) to a reference batch to confirm polymorph consistency .

Advanced Applications

Q. How to design SAR studies targeting the 4-fluorophenyl moiety?

• Analog Synthesis : Replace 4-F with Cl, OMe, or CF3 groups via Ullmann coupling .
• Activity Cliff Analysis : Use 3D-QSAR (CoMFA/CoMSIA) to map steric/electrostatic requirements .
• Crystallographic SAR : Compare ligand-protein co-crystal structures (e.g., PDB entries) to identify critical π-π interactions .